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Compound of Interest

Compound Name: Gymnoside VI

Cat. No.: B2518416

For Immediate Release

Shanghai, China — December 1, 2025 — Gymnoside VII (CAS Number 899430-07-0), a
notable glycosyloxybenzyl 2-isobutyl malate compound, has been identified as a molecule of
interest for scientific investigation, particularly in the realm of allergy and inflammation. This
technical guide serves to consolidate the available information on Gymnoside VII, providing
researchers, scientists, and drug development professionals with a foundational understanding
of its properties and the broader context of its botanical origin.

Chemical and Physical Properties

Gymnoside VIl is a natural product isolated from the tubers of Gymnadenia conopsea R. Br., a
plant with a history of use in traditional medicine for various ailments, including those with
inflammatory components. Its chemical identity is well-defined, providing a solid basis for
further study.

Table 1: Physicochemical Properties of Gymnoside Vi
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Property Value Source
CAS Number 899430-07-0

Molecular Formula Cs1H64024

Molecular Weight 1061.04 g/mol

Predicted Boiling Point 1176.4 + 65.0 °C

Predicted Density 1.50 £ 0.1 g/cm3

Predicted pKa 12.15+0.70

Biological Context and Anti-Allergic Potential

While specific, in-depth research on the anti-allergic activity of Gymnoside VII is not
extensively detailed in publicly accessible scientific literature, its classification as a compound
for anti-allergy studies suggests a basis for this potential application. This is further supported
by research on its source, Gymnadenia conopsea.

A methanolic extract from the tubers of Gymnadenia conopsea has demonstrated anti-allergic
effects in a passive cutaneous anaphylaxis (PCA) mouse model, a standard in vivo assay for

evaluating type | hypersensitivity reactions.[1] This finding indicates the presence of bioactive
constituents within the plant that can modulate allergic responses.

Further investigation into the chemical constituents of Gymnadenia conopsea has led to the
isolation of several phenanthrenes and dihydrostilbenes that exhibit significant inhibitory effects
on the degranulation of RBL-2H3 cells.[1] RBL-2H3 cells are a widely used in vitro model for
studying mast cell degranulation, a critical event in the allergic cascade.

Table 2: In Vitro Anti-Allergic Activity of Compounds from Gymnadenia conopsea
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Inhibition of Antigen-Induced

Compound Type Degranulation in RBL-2H3 cells (at 100
HM)

Phenanthrenes 65.5% to 99.4%

Dihydrostilbenes 65.5% to 99.4%

Data from a study on compounds isolated from the methanolic extract of Gymnadenia
conopsea tubers.[1]

Although Gymnoside VII was not specifically identified among the active compounds in the
aforementioned study, the established anti-allergic potential of its source plant provides a
strong rationale for its investigation as an anti-allergic agent.

Proposed Experimental Workflow for Investigating
Anti-Allergic Activity

Based on standard methodologies in allergy research, a logical workflow for characterizing the
anti-allergic properties of Gymnoside VII can be proposed.
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In Vitro Evaluation
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Caption: Proposed workflow for evaluating the anti-allergic activity of Gymnoside VII.
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Potential Mechanism of Action: A Hypothetical
Signaling Pathway

The anti-allergic effects of many natural compounds are mediated through the inhibition of the
high-affinity IgE receptor (FceRI) signaling pathway in mast cells. A hypothetical pathway
illustrating potential points of intervention for Gymnoside VIl is presented below.
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Hypothetical FceRI Signaling Pathway Inhibition
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Caption: Hypothetical mechanism of Gymnoside VII in mast cell degranulation.
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Future Directions and Conclusion

While the direct evidence for the anti-allergic properties of Gymnoside VIl is still emerging, the
bioactivity of its source plant, Gymnadenia conopsea, provides a compelling case for its further
investigation. The experimental workflows and hypothetical mechanisms outlined in this guide
offer a roadmap for researchers to systematically evaluate its potential as a hovel modulator of
allergic responses. Future studies should focus on isolating or synthesizing sufficient quantities
of Gymnoside VII to perform comprehensive in vitro and in vivo studies to elucidate its precise
mechanism of action and therapeutic potential.

Disclaimer: This document is intended for informational purposes for a scientific audience and
is based on currently available information. Further research is required to fully understand the
biological activities of Gymnoside VII.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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